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Compound of Interest

Compound Name: Oe-9000

Cat. No.: B1677184 Get Quote

Oe-9000 Application Notes and Protocols
For Research Use Only. Not for use in diagnostic procedures.

Product Name: Oe-9000 Synonyms: OEI-alpha-9000 Chemical Formula: C₂₃H₂₇N₅O₂

Molecular Weight: 405.49 g/mol Storage: Store at -20°C. Protect from light.

Introduction
Oe-9000 is a potent and highly selective inhibitor of the p110α subunit of phosphoinositide 3-

kinase (PI3Kα). Activating mutations in the PIK3CA gene, which encodes the p110α catalytic

subunit, are common in a variety of human cancers, leading to constitutive activation of the

PI3K/Akt/mTOR signaling pathway. This pathway is critical for cell proliferation, survival, and

growth. Oe-9000 demonstrates significant anti-proliferative activity in cancer cell lines harboring

PIK3CA mutations.

In Vitro Studies: Dosage and Administration
Cell-Based Proliferation Assays
The half-maximal inhibitory concentration (IC₅₀) of Oe-9000 was determined in a panel of

cancer cell lines with varying PIK3CA mutation status.

Table 1: Anti-proliferative Activity of Oe-9000 in Cancer Cell Lines
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Cell Line Cancer Type PIK3CA Status Oe-9000 IC₅₀ (nM)

MCF-7 Breast E545K (mutant) 8.5

HCT116 Colon H1047R (mutant) 12.3

T47D Breast E542K (mutant) 9.8

MDA-MB-231 Breast Wild-Type > 1000

PC-3 Prostate Wild-Type > 1000

Western Blotting for Target Engagement
To confirm the mechanism of action, the effect of Oe-9000 on the phosphorylation of Akt, a

downstream effector of PI3K, was assessed.

Table 2: Inhibition of Akt Phosphorylation by Oe-9000 in MCF-7 Cells

Oe-9000 Concentration (nM) p-Akt (Ser473) Inhibition (%)

1 15

10 55

100 92

500 98

In Vivo Studies: Dosage and Administration
Xenograft Tumor Models
The in vivo efficacy of Oe-9000 was evaluated in a mouse xenograft model using the MCF-7

breast cancer cell line.

Table 3: In Vivo Efficacy of Oe-9000 in MCF-7 Xenograft Model
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Treatment Group Dosage (mg/kg, oral, daily)
Tumor Growth Inhibition
(%)

Vehicle Control - 0

Oe-9000 25 45

Oe-9000 50 78

Oe-9000 100 91

Experimental Protocols
Cell Proliferation Assay Protocol

Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000 cells/well and allow

them to adhere overnight.

Compound Treatment: Prepare a 10 mM stock solution of Oe-9000 in DMSO. Serially dilute

the stock solution to the desired concentrations in cell culture medium. Add the diluted

compound to the cells.

Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5%

CO₂.

Viability Assessment: Add a cell viability reagent (e.g., CellTiter-Glo®) to each well and

measure luminescence according to the manufacturer's protocol.

Data Analysis: Calculate the IC₅₀ values by fitting the dose-response data to a four-

parameter logistic curve using appropriate software.

Western Blotting Protocol
Cell Lysis: Treat cells with Oe-9000 for 2 hours. Wash cells with ice-cold PBS and lyse them

in RIPA buffer supplemented with protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.
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SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and

transfer them to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk in TBST for 1 hour. Incubate the

membrane with primary antibodies against p-Akt (Ser473), total Akt, and a loading control

(e.g., GAPDH) overnight at 4°C.

Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Analysis: Quantify the band intensities using densitometry software.

Signaling Pathway and Workflow Diagrams
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Caption: PI3K/Akt/mTOR signaling pathway with the inhibitory action of Oe-9000.
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Caption: Experimental workflow for Western Blotting analysis.

To cite this document: BenchChem. [Oe-9000 dosage and administration guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677184#oe-9000-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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